Cas no 2227748-52-7 (rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine
• CAS No: 2227748-52-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6599367
• PubChem ID: 165852407
• Update Time: 2025-10-21

rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine
• 2227748-52-7
• rac-[(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropyl]methanamine
• EN300-1789076

• Inchi： 1S/C13H18N2O2/c1-8-4-5-9(15(16)17)6-10(8)12-11(7-14)13(12,2)3/h4-6,11-12H,7,14H2,1-3H3/t11-,12-/m1/s1
• InChI Key： YMACSWPFBSNBRX-VXGBXAGGSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)[C@@H]1[C@@H](CN)C1(C)C)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine (CAS No. 2227748-52-7)

The compound rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine, identified by its CAS No. 2227748-52-7, is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropylmethanamine backbone and a nitrophenyl substituent, make it a subject of interest for scientists exploring novel bioactive molecules. The compound's stereochemistry, particularly the (1R,3R) configuration, plays a crucial role in its interactions with biological targets, which is a hot topic in modern drug discovery.

Recent advancements in asymmetric synthesis and chiral resolution techniques have heightened the relevance of compounds like rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine. Researchers are increasingly focusing on its potential as a pharmacophore or intermediate in the development of central nervous system (CNS) therapeutics. The presence of the nitro group and methyl substituents offers opportunities for further chemical modifications, aligning with the growing demand for structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, the scalability of synthesizing CAS No. 2227748-52-7 is a critical consideration. Innovations in green chemistry and catalytic processes are being explored to optimize its production while minimizing environmental impact. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently searched by professionals in the field. The compound's stability under various conditions also makes it a candidate for formulation development, particularly in controlled-release drug delivery systems.

Analytical characterization of rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for ensuring purity and confirming the stereochemical integrity of the compound, which is vital for regulatory compliance in pharmaceutical applications. The rise of AI-assisted molecular modeling has further accelerated research into its conformational dynamics and target binding affinity, addressing common queries in computational chemistry forums.

In summary, rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-5-nitrophenyl)cyclopropylmethanamine (CAS No. 2227748-52-7) represents a versatile scaffold with broad applicability in life sciences. Its study intersects with trending topics like precision medicine, catalysis, and materials science, making it a compound of enduring relevance in both academic and industrial settings.